Cas no 1270030-08-4 (2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a pyrene-based boronic ester derivative, commonly employed as an intermediate in organic synthesis and materials science. Its key advantages include high stability under ambient conditions, efficient reactivity in Suzuki-Miyaura cross-coupling reactions, and utility in constructing conjugated systems for optoelectronic applications. The tert-butyl group enhances solubility in organic solvents.

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1270030-08-4 structure

Product Name:2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1270030-08-4

MF:C₂₆H₂₉BO₂

MW:384.318267583847

MDL:MFCD31618106

CID:3043645

PubChem ID:354335077

Update Time:2025-06-17

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- [7-(tert-Butyl)pyren-2-yl]boronic Acid Pinacol Ester
- 2-(tert-Butyl)-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
- B5489
- 2-(7-(tert-Butyl)pyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- VAC03008
- BS-53441
- MFCD31618106
- 2-(7-tert-butylpyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1270030-08-4
- CS-0378082
- T70182
- SCHEMBL2403716
- 2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD31618106
- Inchi： 1S/C26H29BO2/c1-24(2,3)20-12-16-8-10-18-14-21(27-28-25(4,5)26(6,7)29-27)15-19-11-9-17(13-20)22(16)23(18)19/h8-15H,1-7H3
- InChI Key： KZUKZYBHDUDEHR-UHFFFAOYSA-N
- SMILES： O1B(C2C=C3C=CC4C=C(C=C5C=CC(C=2)=C3C=45)C(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 384.2260603g/mol
Monoisotopic Mass: 384.2260603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 591
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

Experimental Properties

Melting Point: 241°C(lit.)
λmax: 385(Hexane)(lit.)

2-[7-(Tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB549777-1 g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	1270030-08-4		1g	€336.50	2023-07-10
abcr	AB549777-5 g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; .	1270030-08-4		5g	€1,120.80	2023-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5489-5g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	98.0%(GC&T)	5g	￥9500.0	2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5489-1g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	98.0%(GC&T)	1g	￥2990.0	2022-06-09
Chemenu	CM393527-1g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	95%+	1g	$747	2024-08-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B5489-1G	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	>98.0%(GC)(T)	1g	¥2700.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B5489-5G	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	>98.0%(GC)(T)	5g	¥5915.00	2024-04-17
eNovation Chemicals LLC	Y1253313-1g	2-[7-(tert-Butyl)pyren-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	98%	1g	$400	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448752-1g	2-(7-(tert-Butyl)pyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	98% GC,T	1g	￥3919.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448752-5g	2-(7-(tert-Butyl)pyren-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1270030-08-4	98% GC,T	5g	￥12701.00	2024-08-09